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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679908 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the oxidation of DL-Norepinephrine
tartrate in solution. Below you will find troubleshooting guides and frequently asked questions

to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: My DL-Norepinephrine tartrate solution is turning a pink or brownish color. What is

happening?

A1: The discoloration of your norepinephrine solution is a clear indicator of oxidation. The

catechol moiety of norepinephrine is highly susceptible to oxidation, which leads to the

formation of colored byproducts like noradrenochrome. This process is accelerated by factors

such as exposure to light, oxygen, heat, and alkaline pH.[1][2]

Q2: What is the optimal pH for a DL-Norepinephrine tartrate solution to ensure its stability?

A2: To minimize oxidation and other forms of degradation, DL-Norepinephrine tartrate
solutions should be maintained at an acidic pH. A pH range of 3.0 to 5.0 is generally

recommended.[3] Specifically, a pH range between 3.2 and 3.6 has been shown to

substantially reduce oxidation and racemization.[4] At pH values above 6.0, oxidation becomes

significantly more prevalent.[1][2]

Q3: What are the best practices for storing a stock solution of DL-Norepinephrine tartrate?
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A3: For long-term storage, stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -20°C or -80°C.[5][6] When stored at -20°C, the solution is typically stable

for up to one month, while at -80°C, it can be stable for up to six months.[5][6] Always protect

the solution from light by using amber vials or by wrapping the container in foil.[7][8][9] For

short-term use, refrigeration at 4°C is suitable for up to 5 days.[10]

Q4: Should I use an antioxidant in my DL-Norepinephrine tartrate solution? If so, which one is

recommended?

A4: Yes, using an antioxidant is a highly effective way to prevent oxidation. Common

antioxidants for catecholamine solutions include sodium metabisulfite and ascorbic acid.[11]

[12] Ascorbic acid is a potent antioxidant that can prevent the degradation of norepinephrine in

solution.[11] However, be aware that ascorbic acid may interfere with certain electrochemical

detection methods.[11]

Q5: How does exposure to light and oxygen affect the stability of my norepinephrine solution?

A5: Both light and oxygen are major catalysts for the oxidation of norepinephrine.[2] It is crucial

to prepare and store solutions in a manner that minimizes exposure to both. This can be

achieved by using deoxygenated solvents, preparing solutions under an inert gas like nitrogen,

and storing them in light-resistant containers.[3][4] Studies have shown a significant difference

in stability between solutions protected from light and those exposed to it.[7][8][9][13]
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Problem Possible Cause(s) Recommended Solution(s)

Solution Discoloration

(Pink/Brown)

1. Oxidation due to exposure

to air (oxygen).[2]2. Photo-

oxidation from exposure to

light.[7][8]3. pH of the solution

is too high (alkaline).[1]4.

Presence of metal ion

contaminants.[14]

1. Prepare solutions using

deoxygenated solvents and

consider purging with an inert

gas (e.g., nitrogen).2. Store

solutions in amber vials or

protect them from light with

aluminum foil.[7][8]3. Adjust

the pH of the solution to an

acidic range (pH 3.0-5.0) using

an appropriate buffer (e.g.,

citrate buffer) or dilute acid.[1]

[3][4]4. Use high-purity water

and reagents. Consider adding

a chelating agent like EDTA.[1]

Loss of Potency/ Inconsistent

Experimental Results

1. Degradation of

norepinephrine due to

oxidation.2. Repeated freeze-

thaw cycles of the stock

solution.[5]3. Improper storage

temperature.

1. Add an antioxidant such as

ascorbic acid or sodium

metabisulfite to the solution.

[11][12]2. Aliquot stock

solutions into smaller, single-

use volumes before freezing.

[10]3. Ensure storage at

appropriate temperatures

(-20°C for up to 1 month,

-80°C for up to 6 months).[5][6]

Precipitate Formation
1. Solubility limits exceeded.2.

pH-dependent precipitation.

1. Consult solubility data for

the specific solvent being

used. Gently warm the solution

if appropriate for the

protocol.2. Ensure the pH of

the solution is within the

optimal range for

norepinephrine solubility and

stability.
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Data on Solution Stability
Table 1: Stability of Norepinephrine Solutions Under Various Storage Conditions

Concentr
ation

Diluent
Storage
Temperat
ure

Container
Protectio
n

Duration
of
Stability
(>90%
Initial
Concentr
ation)

Referenc
e

64 mg/L
0.9% NaCl

or D5W
4°C PVC Bag

Light-

protected

Up to 61

days
[7][8][9]

64 mg/L
0.9% NaCl

or D5W
4°C PVC Bag

Not light-

protected

Up to 39

days
[7][8][9]

0.2 & 0.5

mg/mL
0.9% NaCl 5±3°C

PP Syringe

& COC

Vials

Dark
Up to 1

year
[2]

0.2 & 0.5

mg/mL
0.9% NaCl -20±5°C

PP Syringe

& COC

Vials

Dark
Up to 1

year
[2]

0.2 & 0.5

mg/mL
0.9% NaCl 25±2°C PP Syringe Dark

Up to 2

months
[2]

0.2 & 0.5

mg/mL
0.9% NaCl 25±2°C COC Vials Dark

Up to 3

months
[2]

4 µg/mL &

16 µg/mL
D5W or NS

Room

Temperatur

e

Not

Specified

Ambient

Light

At least 7

days
[15]

Experimental Protocols
Protocol 1: Preparation of a Stabilized DL-Norepinephrine Tartrate Stock Solution
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Solvent Preparation:

Use high-purity, sterile water (e.g., HPLC-grade or equivalent).

To minimize dissolved oxygen, degas the water by sonicating for at least 15 minutes or by

bubbling an inert gas such as nitrogen or argon through it for 20-30 minutes.

Prepare a stock solution of an antioxidant, for example, 100 mM L-ascorbic acid in the

deoxygenated water.[10]

Weighing DL-Norepinephrine Tartrate:

On a calibrated analytical balance, accurately weigh the required amount of DL-
Norepinephrine tartrate powder. Perform this in a draft-free environment.

Dissolution:

Transfer the weighed powder to a sterile, light-protecting container (e.g., an amber glass

vial).

Add the deoxygenated solvent containing the antioxidant to the vial to achieve the desired

final concentration.

Gently vortex or swirl the vial until the powder is completely dissolved. Visually inspect to

ensure no particles remain.

pH Adjustment (Optional but Recommended):

Measure the pH of the solution using a calibrated pH meter.

If necessary, adjust the pH to a range of 3.0-5.0 using a dilute acid (e.g., 0.01 M HCl) or a

suitable buffer like a citrate buffer.[1][3]

Sterilization and Storage:

Filter the stock solution through a sterile 0.22 µm syringe filter into a new sterile, light-

protecting tube.[10]
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Aliquot the solution into smaller, single-use volumes to prevent contamination and

degradation from repeated freeze-thaw cycles.[10]

For long-term storage, store the aliquots at -80°C. For short-term storage, 4°C is

adequate.[5][6][10]

Visual Guides
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Caption: Oxidation pathway of norepinephrine.
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Start: Norepinephrine
Solution Prepared

Is the solution
discolored (pink/brown)?

Solution is likely stable.
Proceed with experiment.

No

Oxidation has occurred.
Initiate troubleshooting.

Yes

Check pH.
Is it > 6.0?

Check for light/O2 exposure.
Was it protected?

No

Action: Adjust pH to 3.0-5.0
for future preparations.

Yes

Check storage conditions.
(Temp, duration)

Yes

Action: Use amber vials, deoxygenate
solvent, use inert gas.

No

Action: Store at -20°C or -80°C,
aliquot to prevent freeze-thaw.

No

Discard discolored solution
and prepare a fresh batch.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for discolored solutions.
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Start: Prepare Solution

1. Deoxygenate Solvent
(e.g., N2 sparging)

2. Add Antioxidant
(e.g., Ascorbic Acid)

3. Weigh Norepinephrine
Tartrate

4. Dissolve in Protected Vial
(Amber Glass)

5. Adjust pH to 3.0-5.0
(Optional but Recommended)

6. Sterile Filter (0.22 µm)

7. Aliquot for Single Use

8. Store Protected from Light
at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Recommended workflow for preparing stable solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: DL-Norepinephrine Tartrate
Solution Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679908#preventing-oxidation-of-dl-norepinephrine-
tartrate-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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